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Compound of Interest

Compound Name: 5-Bromovaleryl chloride

Cat. No.: B1268051

An In-Depth Technical Guide to the Safe Handling of 5-Bromovaleryl Chloride
Introduction

5-Bromovaleryl chloride (CAS No: 4509-90-4), also known as 5-bromopentanoyl chloride, is
a highly versatile bifunctional reagent crucial in organic synthesis.[1][2] Its structure, featuring
both a reactive acyl chloride and a terminal alkyl bromide, makes it an invaluable intermediate
in the pharmaceutical, agrochemical, and fine chemical industries.[1][3] It is frequently utilized
in acylation reactions to introduce the 5-bromovaleryl group into various molecular scaffolds, a
key step in the synthesis of many active pharmaceutical ingredients (APIs) and complex
molecules.[2][4][5]

Despite its utility, 5-Bromovaleryl chloride is a hazardous substance. It is corrosive, moisture-
sensitive, and a lachrymator, causing severe burns upon contact with skin, eyes, and the
respiratory tract.[6][7][8] Its reaction with water is exothermic and releases corrosive hydrogen
chloride gas.[1] Therefore, a comprehensive understanding of its properties and strict
adherence to safety protocols are imperative for researchers, scientists, and drug development
professionals. This guide provides detailed technical information on its properties, hazards,
handling procedures, and emergency responses.

Chemical and Physical Properties

5-Bromovaleryl chloride is a colorless to pale yellow liquid that is soluble in most common
organic solvents but reacts with water.[1][9] Its key physical and chemical properties are
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summarized below.

Property Value Citations

CAS Number 4509-90-4 [1][2][5]1[9]

Molecular Formula CsHsBrClO [L][2][9][10]

Molecular Weight 199.47 g/mol [11[3119]
Clear, colorless to slightly

Appearance . [1][9][11][12]
yellow liquid

N ) 116-118 °C at 33 mmHg 214.1

Boiling Point 5191 [11131[11]
°C at 760 mmHg

Density 1.49 g/mL at 25 °C [519]

Refractive Index n20/D 1.492 [5][11]

Flash Point 107 °C (224.6 °F) - closed cup [6191111]
Reacts with water; Soluble in

Solubility dichloromethane, toluene, [1][11]
chloroform

o Moisture Sensitive,
Sensitivity [61I71[11][13]

Lachrymator

Hazard Identification and Toxicology

The primary danger associated with 5-Bromovaleryl chloride is its corrosive nature. It can

cause severe chemical burns to all tissues upon contact and may cause respiratory irritation.[7]

[14]
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Hazard Information Details Citations
GHS Pictograms Corrosion, Exclamation Mark [71[11]
Signal Word Danger [7]

H314: Causes severe skin
burns and eye damage H335:
Hazard Statements May cause respiratory irritation  [7][14] [7][14] [12]
H290: May be corrosive to
metals

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay P280: Wear protective
gloves/protective clothing/eye
protection/face protection
P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce vomiting
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated

clothing. Rinse skin with
[81[14] [81[14] [14] [8] [8][14] [8]

Precautionary Statements water/shower P304+P340: IF
[8] [6][14]

INHALED: Remove person to
fresh air and keep comfortable
for breathing
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing P310:
Immediately call a POISON
CENTER or doctor/physician
P405: Store locked up

Toxicology No acute toxicity informationis  [6]

available for this product;
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however, it is a corrosive
material. Ingestion can cause
severe swelling, damage to
delicate tissue, and danger of
perforation. The toxicological
properties have not been fully

investigated.

Handling and Storage Procedures

Proper handling and storage are critical to ensure safety when working with 5-Bromovaleryl
chloride.

Engineering Controls:
» Work must be conducted in a properly functioning chemical fume hood.[1]
e Ensure adequate ventilation, especially in confined areas.[6][8]

o Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[6][8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[6][7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable cartridge
(e.g., type ABEK, EN14387).[6]

Safe Handling Practices:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1268051?utm_src=pdf-body
https://www.benchchem.com/product/b1268051?utm_src=pdf-body
https://www.hzsqchem.com/5-Bromovaleryl-Chloride-as-Raw-Material-for-Chemical-Synthesis.html
https://www.fishersci.com/store/msds?partNumber=AAA1804614&productDescription=5-BRMOVALERYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1804614&productDescription=5-BRMOVALERYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1804614&productDescription=5-BRMOVALERYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1804614&productDescription=5-BRMOVALERYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/4/331317(4509-90-4).pdf
https://www.fishersci.com/store/msds?partNumber=AAA1804614&productDescription=5-BRMOVALERYL+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

[1]
e Avoid all contact with skin, eyes, and clothing.[8]
e Do not breathe mists or vapors.[6][8]
e Wash hands and any exposed skin thoroughly after handling.[6]
o Keep containers tightly closed when not in use.[6][8]

Storage Requirements:

Store in a tightly sealed container under an inert gas.[1][13]

Keep in a dry, cool, and well-ventilated place designated as a corrosives area.[6][8][13]

Store away from incompatible materials such as water, strong bases, and oxidizing agents.

[1][6]

Containers should be stored locked up.[6][14]

Reactivity and Incompatibilities

5-Bromovaleryl chloride is a reactive compound due to its two functional groups. The acyl
chloride is highly electrophilic and reacts readily with nucleophiles.[1]

¢ Reactivity with Water: It reacts exothermically with water and moisture to form 5-
bromovaleric acid and corrosive hydrogen chloride (HCI) gas.[1] This is a primary safety
concern.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,
and amines.[1][6]

» Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon monoxide (CO), carbon dioxide (COz), hydrogen halides, and hydrogen chloride gas.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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